2-(2,4-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide

• IUPAC Name: 2-(2,4-difluorophenyl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide
• InChI: InChI=1S/C17H19F2N3O2/c18-14-2-1-13(16(19)8-14)7-17(23)21-15-9-20-22(11-15)10-12-3-5-24-6-4-12/h1-2,8-9,11-12H,3-7,10H2,(H,21,23)
• InChI Key: GWWOAGDCZCYKEB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CN2C=C(C=N2)NC(=O)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H19F2N3O2
• Molecular Weight: 335.35 g/mol

Description

2-(2,4-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C17H19F2N3O2 and its molecular weight is 335.355. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

The synthesis and characterization of pyrazole-acetamide derivatives have been explored for their potential in forming coordination complexes with metal ions like Co(II) and Cu(II). These complexes, due to their specific molecular structures, can facilitate the study of hydrogen bonding in self-assembly processes. Moreover, they display significant antioxidant activity, as evidenced by in vitro assays like DPPH, ABTS, and FRAP, which underscores their potential application in combating oxidative stress-related disorders (Chkirate et al., 2019).

Synthesis and Structural Analysis

Research has also focused on the synthesis and structural elucidation of compounds bearing the pyrazole and acetamide functionalities, providing insights into their chemical behavior and potential for further derivative synthesis. The synthesis of syn- and anti-atropisomers of N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylaniline and their subsequent reactions indicate the versatility of these compounds in chemical synthesis, offering pathways for the development of new pharmaceuticals or materials (Skladchikov et al., 2013).

Hydrogen Bonding and Molecular Conformation

The study of various substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides has contributed to understanding hydrogen-bonding patterns and molecular conformations in crystalline structures. These insights are crucial for the design of molecules with desired physical and chemical properties, particularly in the development of drugs where the molecular conformation can significantly influence biological activity (López et al., 2010).

Biological and Pharmacological Studies

Further, the biological and pharmacological applications of compounds with pyrazole-acetamide structures are being explored, including their role as ligands for adenosine receptors. These compounds have shown promise in the development of selective antagonists for the A2B adenosine receptors, which are implicated in various physiological and pathological processes. The development of radioligands like [3H]-MRE 2029-F20 for the human A2B adenosine receptors facilitates the pharmacological characterization of this receptor subtype, highlighting the potential of these compounds in therapeutic applications (Baraldi et al., 2004).